Cas no 1423249-46-0 (N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide)

N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide is a synthetic organic compound featuring a fluoro-methylphenyl moiety linked to a thiazole-acetamide scaffold via a propargylamine bridge. Its structure combines a fluorinated aromatic group with a thiazole heterocycle, suggesting potential reactivity and binding affinity in medicinal or agrochemical applications. The presence of the propargyl group may facilitate further functionalization via click chemistry, while the fluorine atom could enhance metabolic stability. This compound is of interest in pharmaceutical and chemical research due to its modular design, enabling exploration of structure-activity relationships in targeted biological systems. Its synthesis requires precise control to maintain regioselectivity, particularly in the thiazole and propargylamine coupling steps.
N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide structure
1423249-46-0 structure
Product Name:N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide
CAS No:1423249-46-0
MF:C16H16FN3OS
MW:317.381145477295
CID:6021390
PubChem ID:71849276
Update Time:2025-06-08

N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

    • 1423249-46-0
    • Z1428069552
    • AKOS033334693
    • N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide
    • EN300-26623178
    • N-[(3-fluoro-4-methylphenyl)methyl]-2-[prop-2-ynyl(1,3-thiazol-2-yl)amino]acetamide
    • Inchi: 1S/C16H16FN3OS/c1-3-7-20(16-18-6-8-22-16)11-15(21)19-10-13-5-4-12(2)14(17)9-13/h1,4-6,8-9H,7,10-11H2,2H3,(H,19,21)
    • InChI Key: DQFLMSFZPXPYJN-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1N(CC#C)CC(NCC1C=CC(C)=C(C=1)F)=O

Computed Properties

  • Exact Mass: 317.09981148g/mol
  • Monoisotopic Mass: 317.09981148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73.5Ų

N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26623178-0.05g
1423249-46-0 90%
0.05g
$212.0 2023-09-12

Additional information on N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide

Comprehensive Overview of N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide (CAS No. 1423249-46-0)

The compound N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide, identified by its CAS No. 1423249-46-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a fluoro-methylphenyl moiety and a prop-2-yn-1-yl thiazolyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide has surged, driven by the need for innovative therapeutics. This compound's thiazole ring and acetylene linkage are key structural elements that contribute to its pharmacological properties. Scientists are exploring its potential in addressing antibiotic resistance and chronic inflammatory diseases, which are among the most pressing health challenges today. Its fluorinated aromatic component also enhances its metabolic stability, a critical factor in drug development.

The synthesis of CAS No. 1423249-46-0 involves multi-step organic reactions, including amide coupling and N-alkylation, which are well-documented in the literature. The compound's purity and yield are meticulously controlled to ensure reproducibility in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its molecular structure and confirm its identity. These rigorous protocols align with the growing emphasis on quality control in chemical synthesis, a topic frequently searched by professionals in the field.

Beyond its pharmaceutical potential, N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide is also studied for its material science applications. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronics, such as OLEDs and sensors. This dual applicability underscores the compound's versatility and aligns with the increasing interest in multifunctional molecules in both academia and industry.

Environmental and safety considerations are paramount when handling CAS No. 1423249-46-0. While it is not classified as a hazardous substance, standard laboratory precautions are recommended to minimize exposure. Researchers often search for safe handling protocols and storage conditions for such compounds, reflecting the broader trend toward sustainable chemistry practices. The compound's stability under various conditions is also a subject of ongoing investigation, particularly in the context of long-term storage and formulation development.

In conclusion, N-[(3-fluoro-4-methylphenyl)methyl]-2-[(prop-2-yn-1-yl)(1,3-thiazol-2-yl)amino]acetamide represents a compelling area of research with broad implications for drug discovery and material science. Its structural complexity and functional diversity make it a valuable subject for further study. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their applications.

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